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Compound of Interest

Compound Name: 3-Carboxyphenylboronic acid

Cat. No.: B1666559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Carboxyphenylboronic acid, a

versatile reagent in organic synthesis and medicinal chemistry. This document covers its

fundamental properties, key applications, and detailed experimental protocols, designed to

support researchers and professionals in drug development and materials science.

Core Properties of 3-Carboxyphenylboronic Acid
3-Carboxyphenylboronic acid, also known as 3-boronobenzoic acid, is a grayish-white

crystalline solid.[1] Its bifunctional nature, containing both a carboxylic acid and a boronic acid

group, makes it a valuable building block in the synthesis of complex organic molecules.[1]

Table 1: Physicochemical Properties of 3-Carboxyphenylboronic Acid
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Property Value Source

CAS Number 25487-66-5 [2][3][4]

Molecular Formula C₇H₇BO₄ [4][5]

Molecular Weight 165.94 g/mol [4][5]

Melting Point 243-247 °C (lit.) [6]

Appearance
White to orange to green

powder to crystal

Synonyms
3-Carboxybenzeneboronic

acid, 3-Boronobenzoic acid

InChI Key
DBVFWZMQJQMJCB-

UHFFFAOYSA-N
[6]

SMILES String OB(O)c1cccc(c1)C(O)=O [6]

Key Applications in Research and Development
The unique chemical structure of 3-Carboxyphenylboronic acid lends itself to a wide range of

applications across various scientific disciplines.

Drug Development: It is a crucial intermediate in the synthesis of pharmaceuticals,

particularly in the development of anti-cancer agents.[7] Its capacity to form reversible

covalent bonds with biomolecules can enhance the efficacy of drugs.[7]

Suzuki-Miyaura Cross-Coupling Reactions: This compound is extensively used as a reagent

in Suzuki-Miyaura coupling to form carbon-carbon bonds, which is a fundamental process in

synthesizing advanced materials and fine chemicals.[1][8] This reaction is pivotal for creating

biaryl compounds.

Bioconjugation: It is employed in techniques to attach biomolecules like proteins and

antibodies to other molecules or surfaces, which is instrumental in creating targeted drug

delivery systems.[7][8]
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Sensor Development: 3-Carboxyphenylboronic acid is utilized in the fabrication of

chemical sensors, notably for glucose detection, offering potential solutions for real-time

diabetes management.[7][8]

Organic Electronics: The compound is used in the manufacturing of organic semiconductors,

which helps to improve the performance of devices such as organic light-emitting diodes

(OLEDs) and solar cells.[7]

Polymer Chemistry: It plays a role in developing functional polymers by enhancing properties

like thermal stability and mechanical strength.[7]

Experimental Protocols
The following are detailed methodologies for the synthesis of 3-Carboxyphenylboronic acid
and its application in a Suzuki-Miyaura cross-coupling reaction.

This protocol outlines the hydrolysis of 3-cyanophenylboronic acid to yield 3-
carboxyphenylboronic acid.[5]

Materials:

3-Cyanophenylboronic acid (10 g, 68 mmol)

Potassium hydroxide (KOH) powder (15.26 g, 272 mmol)

Ethylene glycol (40 mL)

Water (60 mL)

32% Hydrochloric acid (HCl) solution

Procedure:

Suspend 10 g of 3-cyanophenylboronic acid and 15.26 g of potassium hydroxide in 40 mL of

ethylene glycol in a suitable reaction vessel.

Heat the suspension to 175 °C and maintain this temperature for 3 hours with stirring.
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After the reaction is complete, allow the mixture to cool to room temperature.

Dilute the cooled reaction mixture with 60 mL of water.

Adjust the pH of the solution to 2-3 by the careful addition of 32% hydrochloric acid. This will

precipitate the product.

Isolate the colorless crystalline product by filtration.

Wash the collected crystals with water.

Dry the final product under a mild vacuum at 35 °C. The expected yield is approximately

10.04 g (89%).[5]
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Synthesis Workflow of 3-Carboxyphenylboronic Acid

1. Mix Reactants
3-Cyanophenylboronic acid, KOH,

and Ethylene Glycol

2. Heat Mixture
175 °C for 3 hours

3. Cool and Dilute
Cool to room temperature,

add water

4. Acidify
Adjust pH to 2-3 with HCl

to precipitate product

5. Isolate Product
Filter, wash with water,
and dry under vacuum

Click to download full resolution via product page

Synthesis of 3-Carboxyphenylboronic Acid.

This protocol provides a general procedure for the palladium-catalyzed cross-coupling of 3-
Carboxyphenylboronic acid with an aryl halide (e.g., 5-bromo-2-furfural).[1] The catalytic

cycle involves three main steps: oxidative addition, transmetalation, and reductive elimination.

[9]

Materials:

3-Carboxyphenylboronic acid (1.90 mmol)
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5-bromo-2-furfural (1.72 mmol)

Anhydrous potassium carbonate (K₂CO₃) (476 mg, 3.44 mmol)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (20 mg, 0.02 mmol)

Toluene/ethanol solvent mixture (20 mL)

Water (3 mL)

Dichloromethane

Brine

Anhydrous magnesium sulfate (MgSO₄)

6N Hydrochloric acid (HCl)

Procedure:

In a reaction flask, combine 3-Carboxyphenylboronic acid (1.90 mmol) and 5-bromo-2-

furfural (1.72 mmol) in the toluene/ethanol solvent (20 mL).

Prepare a solution of anhydrous potassium carbonate (476 mg) in water (3 mL) and add it

slowly to the reaction mixture.

Add the palladium catalyst, tetrakis(triphenylphosphine)palladium (20 mg), to the mixture.

Heat the reaction mixture to 90 °C and stir for 7 hours.[1]

After the reaction, cool the mixture to room temperature and dilute with 15 mL of water.

Adjust the pH to 1 by adding 6N HCl.

Extract the product with dichloromethane (3 x 100 mL).

Combine the organic layers and wash with brine (1 x 10 mL).

Dry the organic phase over anhydrous magnesium sulfate and then filter.
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Concentrate the filtrate under reduced pressure.

Purify the resulting residue using silica gel column chromatography to obtain the final

coupled product.[1]
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General Workflow for Suzuki-Miyaura Coupling

Reaction Setup

Reaction

Workup & Purification

1. Combine Reactants
3-Carboxyphenylboronic acid, Aryl Halide,

Solvent

2. Add Base
Slowly add K₂CO₃ solution

3. Add Catalyst
Add Pd(PPh₃)₄

4. Heat and Stir
90 °C for 7 hours

5. Cool and Quench
Cool to RT, add water, acidify

6. Extraction
Extract with Dichloromethane

7. Dry and Concentrate
Dry with MgSO₄, evaporate solvent

8. Purify
Silica Gel Chromatography

Click to download full resolution via product page

Suzuki-Miyaura Coupling Experimental Workflow.
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Safety and Handling
3-Carboxyphenylboronic acid is known to cause skin and serious eye irritation.[4] It may also

cause respiratory irritation.[4] Standard laboratory safety precautions should be followed,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. The compound should be handled in a well-ventilated area or a fume hood. For storage, it

is classified as a combustible solid. Stock solutions should be stored at -20°C for up to one

month or -80°C for up to six months.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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